![molecular formula C22H20ClN3OS B3399764 3-(6-(4-chlorophenyl)imidazo[2,1-b]thiazol-3-yl)-N-phenethylpropanamide CAS No. 1040646-65-8](/img/structure/B3399764.png)
3-(6-(4-chlorophenyl)imidazo[2,1-b]thiazol-3-yl)-N-phenethylpropanamide
Overview
Description
Imidazo[2,1-b]thiazole derivatives have attracted much attention due to their wide range of biological properties such as antifungal, antitubercular, antipsychotic, antiviral, and antitumor activities .
Synthesis Analysis
A series of arylidenehydrazide compounds were synthesized from [6-(4-chlorophenyl)imidazo[2,1-b]thiazol-3-yl]acetic acid hydrazide . The synthesis process involved treating ethyl 2-aminothiazole-4-acetate with 4-chloro-2′-bromoacetophenone in acetone to obtain ethyl 6-(4-chlorophenyl)imidazo[2,1-b]thiazole-3-acetate hydrobromide. The key intermediate 2-[6-(4-chlorophenyl)imidazo[2,1-b]thiazol-3-yl]acetohydrazide was prepared by the reaction of hydrazine hydrate with the previous compound .Molecular Structure Analysis
The molecular structure of these compounds was characterized by IR, 1H NMR, 13C NMR (APT), mass and elemental analysis .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of these compounds are sensitive to small structural changes. It is possible to direct the activity of the compounds through these reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of these compounds include their structure, chemical names, classification, and more .Scientific Research Applications
Anticancer Agents
A series of arylidenehydrazide compounds were synthesized from [6-(4-chlorophenyl)imidazo[2,1-b]thiazol-3-yl]acetic acid hydrazide . The newly synthesized compounds were subjected to the National Cancer Institute’s in vitro disease-oriented antitumor screening to be evaluated for antitumor activity . Compound 3b, the most potent compound examined, displayed broad spectrum antiproliferative activity against all of the tested cell lines .
Antifungal Agents
Imidazothiazole derivatives have been found to have a wide range of biological properties, including antifungal properties .
Antitubercular Agents
Imidazothiazole derivatives have also been found to have antitubercular properties .
Antipsychotic Agents
Imidazothiazole derivatives have been found to have antipsychotic properties .
Antiviral Agents
Imidazothiazole derivatives have been found to have antiviral properties .
Neuroprotective Agents
Imidazothiazole derivatives have been found to have neuroprotective properties .
Antineoplastic Agents
Thiazoles are found in many potent biologically active compounds, such as Tiazofurin, an antineoplastic drug .
Antimicrobial Agents
Thiazoles are found in many potent biologically active compounds, such as sulfathiazole, an antimicrobial drug .
Mechanism of Action
Target of Action
The primary target of this compound is the Constitutive Androstane Receptor (CAR) . CAR is a nuclear receptor that regulates the expression of genes involved in drug metabolism and transport .
Mode of Action
The compound acts as an agonist for the CAR . It binds to the receptor, inducing a conformational change that allows the receptor to translocate to the nucleus . This leads to the activation of CAR, which then binds to specific DNA sequences, leading to the transcription of target genes .
Biochemical Pathways
The activation of CAR by the compound leads to the expression of CYP2B6 , a member of the cytochrome P450 superfamily of enzymes. These enzymes play a crucial role in the metabolism of drugs and other xenobiotics .
Result of Action
The activation of CAR and the subsequent expression of CYP2B6 can lead to the metabolism of various drugs and xenobiotics . This can influence the efficacy and toxicity of these substances, potentially leading to therapeutic implications .
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-N-(2-phenylethyl)propanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20ClN3OS/c23-18-8-6-17(7-9-18)20-14-26-19(15-28-22(26)25-20)10-11-21(27)24-13-12-16-4-2-1-3-5-16/h1-9,14-15H,10-13H2,(H,24,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DITPZUMYJZDZMP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCNC(=O)CCC2=CSC3=NC(=CN23)C4=CC=C(C=C4)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20ClN3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(6-(4-chlorophenyl)imidazo[2,1-b]thiazol-3-yl)-N-phenethylpropanamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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